Cas no 35409-97-3 (1-(4-Chlorophenyl)-3-(2,6-dichlorobenzoyl)urea)

• Product Name: 1-(4-Chlorophenyl)-3-(2,6-dichlorobenzoyl)urea
• CAS No: 35409-97-3
• MF: C₁₄H₉Cl₃N₂O₂
• MW: 343.592460393906
• CID: 306178
• PubChem ID: 92300
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-3-(2,6-dichlorobenzoyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(2,6-dichlorobenzoyl)urea
• 2,6-dichloro-N-[(4-chlorophenyl)carbamoyl]benzamide
• benzamide, 2,6-dichloro-N-[[(4-chlorophenyl)amino]carbonyl]-
• 1-(4-Chlorophenyl)-3-(2,6)-dichlorobenzoyl Urea
• Benzamide, 2,6-dichloro-N-(((4-chlorophenyl)amino)carbonyl)-
• SCHEMBL3663126
• OMS 1803
• BRN 2819143
• 2,6-Dichloro-N-(((4-chlorophenyl)amino)carbonyl)benzamide
• PH 60-38
• DTXSID60188893
• DU 19892
• TH-6038
• BTYQXKURSPAXLT-UHFFFAOYSA-N
• 35409-97-3
• N-(2,6-dichlorobenzoyl)-N'-(p-chlorophenyl)-urea
• DICHLORBENZURON
• AI3-29053
• CHEMBL2251412
• TH 6038
• N-(2,6-dichlorobenzoyl)-N'-(4-chlorophenyl)-urea

• Inchi： 1S/C14H9Cl3N2O2/c15-8-4-6-9(7-5-8)18-14(21)19-13(20)12-10(16)2-1-3-11(12)17/h1-7H,(H2,18,19,20,21)
• InChI Key： BTYQXKURSPAXLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC(NC1C=CC(=CC=1)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 341.97317
• Monoisotopic Mass: 341.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.516
• Refractive Index: 1.661
• PSA: 58.2